Cas no 286441-68-7 (2-Methoxy-4-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Methoxy-4-(trifluoromethyl)benzyl alcohol
• CAS No: 286441-68-7
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD04115979
• CID: 3161417
• PubChem ID: 3863332
• Update Time: 2025-05-24

2-Methoxy-4-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethyl)benzyl alcohol
• 286441-68-7
• 2-Methoxy-4-(trifluoromethyl)benzenemethanol
• E89768
• [2-methoxy-4-(trifluoromethyl)phenyl]methanol
• CS-0194256
• (2-Methoxy-4-(trifluoromethyl)phenyl)methanol
• AKOS015956546
• DB-423489
• 2-METHOXY-4-(TRIFLUOROMETHYL)BENZYLALCOHOL
• SCHEMBL6498758
• DTXSID601258383
• JS-4316
• MFCD04115979
• OHEBPFPPZUWWHD-UHFFFAOYSA-N

• MDL： MFCD04115979
• Inchi： 1S/C9H9F3O2/c1-14-8-4-7(9(10,11)12)3-2-6(8)5-13/h2-4,13H,5H2,1H3
• InChI Key： OHEBPFPPZUWWHD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CO)=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 206.05546401g/mol
• Monoisotopic Mass: 206.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 241.1±40.0 °C at 760 mmHg
• Flash Point: 118.4±23.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methoxy-4-(trifluoromethyl)benzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methoxy-4-(trifluoromethyl)benzyl alcohol

Comprehensive Overview of 2-Methoxy-4-(trifluoromethyl)benzyl alcohol (CAS No. 286441-68-7)

2-Methoxy-4-(trifluoromethyl)benzyl alcohol (CAS No. 286441-68-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the methoxy and trifluoromethyl functional groups, make it a valuable building block for designing molecules with enhanced bioactivity and stability. The compound's growing relevance aligns with trends in green chemistry and sustainable synthesis, addressing demands for eco-friendly industrial processes.

In recent years, the interest in fluorinated compounds like 2-Methoxy-4-(trifluoromethyl)benzyl alcohol has surged due to their applications in drug discovery and crop protection. Researchers frequently search for "trifluoromethylbenzyl derivatives" or "methoxybenzyl alcohol applications," reflecting its role in optimizing pharmacokinetic properties. The compound's lipophilicity and metabolic resistance, attributed to the CF3 group, are key factors driving its adoption in R&D pipelines.

The synthesis of CAS No. 286441-68-7 often involves Pd-catalyzed cross-coupling or reductive amination, methods highlighted in "organic synthesis tutorials" and "high-yield reaction optimization" queries. Analytical techniques such as HPLC and NMR are critical for purity verification, a topic frequently explored in "analytical method development" discussions. Regulatory compliance with REACH and FDA guidelines further underscores its industrial viability.

From a commercial perspective, 2-Methoxy-4-(trifluoromethyl)benzyl alcohol is cataloged by suppliers under keywords like "high-purity benzyl alcohols" and "custom fluorochemicals." Its pricing and scalability are often compared to alternatives like 4-(trifluoromethyl)benzaldehyde, a common precursor. Market analyses indicate rising procurement for electronic materials, where its dielectric properties are leveraged in OLED manufacturing.

Environmental and safety profiles of 286441-68-7 are frequently addressed in "benign solvent alternatives" and "waste minimization strategies" searches. The compound's low volatility aligns with OSHA exposure limits, while biodegradability studies are part of "green solvent databases" initiatives. These aspects resonate with the circular economy framework promoted by the EU Chemical Strategy.

Future prospects for 2-Methoxy-4-(trifluoromethyl)benzyl alcohol include explorations in photoredox catalysis and CO2 fixation, areas trending in "visible-light-mediated reactions" literature. Collaborative projects between academia and industry aim to expand its utility in bioconjugation and proteolysis-targeting chimeras (PROTACs), addressing "targeted protein degradation" research gaps.